Cas no 1798483-48-3 (2-(2-fluorophenoxy)-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}acetamide
• CAS No: 1798483-48-3
• MF: C₁₆H₁₈FNO₄
• MW: 307.316828250885
• CID: 5407422
• Update Time: 2025-07-01

2-(2-fluorophenoxy)-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]acetamide
• 2-(2-fluorophenoxy)-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}acetamide

• Inchi： 1S/C16H18FNO4/c1-16(20,9-12-5-4-8-21-12)11-18-15(19)10-22-14-7-3-2-6-13(14)17/h2-8,20H,9-11H2,1H3,(H,18,19)
• InChI Key： JTHBERUPWPTBLL-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C)CC1=CC=CO1)(=O)COC1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-fluorophenoxy)-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}acetamide

Recent Advances in the Study of 2-(2-fluorophenoxy)-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}acetamide (CAS: 1798483-48-3)

In recent years, the compound 2-(2-fluorophenoxy)-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}acetamide (CAS: 1798483-48-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of research has been the investigation of the compound's interaction with specific biological targets. Recent findings suggest that 2-(2-fluorophenoxy)-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}acetamide exhibits selective binding affinity towards certain enzyme systems, particularly those involved in inflammatory pathways. This selectivity makes it a candidate for the development of novel anti-inflammatory agents with reduced side effects compared to existing therapies.

Another significant advancement is the optimization of the synthetic route for this compound. Researchers have developed more efficient and scalable methods for its production, which is crucial for further preclinical and clinical studies. The improved synthesis not only enhances yield but also ensures higher purity, addressing one of the major challenges in the development of complex small molecules like 1798483-48-3.

In vitro and in vivo studies have provided compelling evidence of the compound's efficacy. For instance, in models of chronic inflammation, 2-(2-fluorophenoxy)-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}acetamide demonstrated significant reduction in pro-inflammatory cytokine levels, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary toxicology studies indicate a favorable safety profile, although further comprehensive assessments are warranted.

The pharmacokinetic properties of 1798483-48-3 have also been a focal point of recent research. Studies have shown that the compound has good oral bioavailability and a reasonable half-life, which are critical factors for its development as an oral therapeutic. However, challenges such as metabolic stability and tissue distribution are areas that require further investigation to fully understand its therapeutic potential.

Looking ahead, the next phase of research will likely involve more extensive preclinical testing, including detailed mechanistic studies and safety evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The unique structural and functional attributes of 2-(2-fluorophenoxy)-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}acetamide position it as a promising candidate for addressing unmet medical needs in inflammation and related disorders.